Cas no 15455-80-8 (Cholesterol Hexyl Carbonate)
Cholesterol Hexyl Carbonate structure
Product Name:Cholesterol Hexyl Carbonate
CAS No:15455-80-8
MF:C34H58O3
MW:514.822531223297
MDL:MFCD00059504
CID:120991
PubChem ID:87565807
Update Time:2025-04-18
Cholesterol Hexyl Carbonate Chemical and Physical Properties
Names and Identifiers
-
- Cholest-5-en-3-ol (3b)-, hexyl carbonate (9CI)
- Cholesterol Hexyl Carbonate
- CHOLESTEROL N-HEXYL CARBONATE
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexyl carbonate
- Hexyl Carbonic Acid Cholesterol Ester
- Cholesterol carbonic acid hexyl ester
- (3beta)-Cholest-5-en-3-yl hexyl carbonate
- MFCD00059504
- SCHEMBL4426783
- AKOS015840203
- 15455-80-8
- DTXSID60659876
- CS-0183059
- (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL HEXYL CARBONATE
- DB-257654
- FKPRFOWGXDAFNL-DYQRUOQXSA-N
-
- MDL: MFCD00059504
- Inchi: 1S/C34H58O3/c1-7-8-9-10-22-36-32(35)37-27-18-20-33(5)26(23-27)14-15-28-30-17-16-29(25(4)13-11-12-24(2)3)34(30,6)21-19-31(28)33/h14,24-25,27-31H,7-13,15-23H2,1-6H3/t25-,27+,28+,29-,30+,31+,33+,34-/m1/s1
- InChI Key: FKPRFOWGXDAFNL-DYQRUOQXSA-N
- SMILES: O(C(=O)OCCCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 514.43900
- Monoisotopic Mass: 514.43859571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 13
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.9
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 584.3±20.0 °C at 760 mmHg
- Flash Point: 143.4±15.9 °C
- PSA: 35.53000
- LogP: 10.12990
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Cholesterol Hexyl Carbonate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
Cholesterol Hexyl Carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB140120-10 g |
Cholesterol n-hexyl carbonate; . |
15455-80-8 | 10 g |
€379.00 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C871526-1g |
Cholesterol Hexyl Carbonate |
15455-80-8 | AR | 1g |
315.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0725-10g |
Cholesterol Hexyl Carbonate |
15455-80-8 | 10g |
¥1330.0 | 2022-05-30 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0725-10G |
Cholesterol Hexyl Carbonate |
15455-80-8 | 10g |
¥1330.00 | 2024-04-17 | ||
| eNovation Chemicals LLC | D748423-10g |
CHOLESTEROL N-HEXYL CARBONATE |
15455-80-8 | 95% | 10g |
$220 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-485676-10 g |
Cholesterol Hexyl Carbonate, |
15455-80-8 | 10g |
¥3,557.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253729-1g |
Cholesterol hexyl carbonate |
15455-80-8 | 98% | 1g |
¥766.00 | 2023-11-21 | |
| Aaron | AR003PK2-1g |
Cholesterol N-hexyl carbonate |
15455-80-8 | 1g |
$104.00 | 2025-02-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-485676-10g |
Cholesterol Hexyl Carbonate, |
15455-80-8 | 10g |
¥3557.00 | 2023-09-05 | ||
| abcr | AB140120-10g |
Cholesterol n-hexyl carbonate; . |
15455-80-8 | 10g |
€342.90 | 2024-06-11 |
Cholesterol Hexyl Carbonate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
15455-80-8 (Cholesterol Hexyl Carbonate) Related Products
- 29331-39-3(Cholesterylcarbonate)
- 15455-82-0(Cholesterol n-Octyl Carbonate)
- 15455-83-1(Cholesterol Nonyl Carbonate)
- 15455-81-9(Cholesterol Heptyl Carbonate)
- 17110-51-9(Cholesteryl Oleyl Carbonate)
- 15455-85-3(CholesterolLaurylCarbonate)
- 15507-52-5(Cholesteryl Methyl Carbonate)
- 127512-93-0(Cholesteryl isostearyl carbonate)
- 15455-87-5(Cholest-5-en-3-ol (3b)-, 3-(hexadecyl carbonate))
- 15455-79-5(Cholesterol Amyl Carbonate)
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